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Compound of Interest

Compound Name: 2,5-Dimethylcinnamic acid

Cat. No.: B1145586

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular structure and weight of
2,5-Dimethylcinnamic acid, a compound of interest in various research and development
applications.

Molecular Structure and Formula

2,5-Dimethylcinnamic acid is an organic compound characterized by a benzene ring
substituted with two methyl groups and a propenoic acid group. Its chemical structure is
foundational to its reactivity and potential biological activity.

The molecular formula for 2,5-Dimethylcinnamic acid is C11H1202[1]. This formula indicates
that each molecule is composed of 11 carbon atoms, 12 hydrogen atoms, and 2 oxygen atoms.

Molecular Weight

The molecular weight of a compound is a critical parameter in experimental design, particularly
in stoichiometry and solution preparation. It is calculated by summing the atomic weights of its
constituent atoms.

The experimentally determined and commonly cited molecular weight of 2,5-
Dimethylcinnamic acid is 176.22 g/mol [1].
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A detailed calculation based on the atomic weights of the constituent elements is presented
below.

Quantitative Data Summary

For clarity and ease of comparison, the quantitative data pertaining to the molecular weight of
2,5-Dimethylcinnamic acid are summarized in the following table.

Atomic Weight

Element (Symbol) Atom Count Total Weight (amu)
(amu)

Carbon (C) 12.01 11 132.11

Hydrogen (H) 1.008 12 12.096

Oxygen (O) 15.999 2 31.998

Total Molecular
Weight

176.204

Note: The standard atomic weight of carbon is approximately 12.01 amu[2][3][4][5]. The
standard atomic weight of hydrogen is approximately 1.008 amu([6][7][8][9][10]. The standard
atomic weight of oxygen is approximately 15.999 amu[11][12][13][14][15]. The slight difference
between the calculated molecular weight and the cited molecular weight can be attributed to
rounding and the use of specific isotopic abundances in the authoritative source.

Visualization of Elemental Composition

The following diagram illustrates the elemental components that constitute the 2,5-
Dimethylcinnamic acid molecule.
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Elemental Composition of 2,5-Dimethylcinnamic Acid

Carbon (C) Hydrogen (H) Oxygen (O)
11 atoms 12 atoms 2 atoms

2,5-Dimethylcinnamic Acid
(C11H1202)

Click to download full resolution via product page

Elemental composition of 2,5-Dimethylcinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.youtube.com/watch?v=ALwo4suQO6E
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://m.youtube.com/watch?v=UMcY-oKMGYU
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/O
https://www.benchchem.com/product/b1145586#2-5-dimethylcinnamic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b1145586#2-5-dimethylcinnamic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b1145586#2-5-dimethylcinnamic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b1145586#2-5-dimethylcinnamic-acid-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1145586?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

